Cas no 60637-96-9 (1-cyclobutylethan-1-amine)

1-cyclobutylethan-1-amine structure
1-cyclobutylethan-1-amine structure
Product Name:1-cyclobutylethan-1-amine
CAS No:60637-96-9
MF:C6H13N
MW:99.1741216182709
MDL:MFCD19690555
CID:953211
PubChem ID:21274620
Update Time:2024-12-09

1-cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-cyclobutyl-ethylamine
    • 1-cyclobutylethanamine
    • 2-methylCyclobutanemethanamine
    • cyclobutanemethanamine, α-methyl-
    • LogP
    • SY144911
    • AKOS005177565
    • 1-cyclobutylethan-1-amine
    • SB44687
    • MFCD08704272
    • DTXSID40611871
    • CS-0055720
    • EN300-118644
    • alpha-Methylcyclobutanemethanamine
    • (1R)-1-CYCLOBUTYLETHANAMINE
    • FT-0716843
    • F8880-7359
    • AM807008
    • SB44688
    • AB92192
    • 60637-96-9
    • MFCD18690067
    • SY384226
    • DB-072827
    • SY384228
    • MFCD18672427
    • MDL: MFCD19690555
    • Inchi: 1S/C6H13N/c1-5(7)6-3-2-4-6/h5-6H,2-4,7H2,1H3
    • InChI Key: GDGHPMLCHFTAIY-UHFFFAOYSA-N
    • SMILES: NC(C)C1CCC1

Computed Properties

  • Exact Mass: 99.10489
  • Monoisotopic Mass: 99.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 57.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.899±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 128-135 ºC (760 Torr)
  • Flash Point: 24.7±13.3 ºC,
  • Solubility: Slightly soluble (13 g/l) (25 º C),
  • PSA: 26.02
  • Vapor Pressure: 11.3±0.2 mmHg at 25°C

1-cyclobutylethan-1-amine Security Information

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